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Compound of Interest

Compound Name: Metrafenone-d9

CAS No.: 2140327-64-4

Cat. No.: B15557670

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of Metrafenone-d9 working

solutions, intended for use as an internal standard in analytical applications such as isotope

dilution mass spectrometry (IDMS). Metrafenone-d9 is a deuterated analog of Metrafenone, a

benzophenone fungicide. The use of a stable isotope-labeled internal standard is crucial for

accurate quantification in complex matrices by compensating for analyte loss during sample

preparation and variations in instrument response.[1]

Chemical and Physical Properties
A summary of the relevant chemical and physical properties of Metrafenone and its deuterated

analog is provided below.
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Property Metrafenone Metrafenone-d9

Molecular Formula C₁₉H₂₁BrO₅ C₁₉D₉H₁₂BrO₅[2]

Molecular Weight 409.27 g/mol 418.33 g/mol

CAS Number 220899-03-6 2140327-64-4[2]

Appearance White crystalline solid[3] Neat

Storage Temperature - 2-8°C

Solubility Data of Metrafenone
The solubility of the parent compound, Metrafenone, in various organic solvents provides

guidance for selecting an appropriate solvent for the deuterated analog.

Solvent Solubility at 20°C (g/L)

Dichloromethane 1950

Acetone 403

Toluene 363

Ethyl acetate 261

Acetonitrile 165

Methanol 26.1

n-Hexane 4.8

Data sourced from the Food and Agriculture Organization of the United Nations (FAO)

evaluation of Metrafenone.[4] Based on this data, acetonitrile is a suitable solvent for preparing

stock solutions due to its adequate solubility and compatibility with common chromatographic

techniques.

Experimental Protocol: Preparation of Metrafenone-
d9 Solutions
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This protocol describes the preparation of a stock solution and a series of working standard

solutions. All standard solutions should be stored in amber bottles at approximately 4°C and

are reported to be stable for at least one month.[5]

Materials and Equipment:

Metrafenone-d9, analytical standard, neat format

Acetonitrile (HPLC grade or higher)

Calibrated analytical balance

Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

Calibrated micropipettes

Amber glass vials with screw caps

Vortex mixer

Sonicator

Procedure:

1. Preparation of Metrafenone-d9 Stock Solution (e.g., 100 µg/mL)

Allow the container of neat Metrafenone-d9 to equilibrate to room temperature before

opening to prevent condensation.[6]

Accurately weigh approximately 10 mg of Metrafenone-d9 using a calibrated analytical

balance.

Quantitatively transfer the weighed material to a 100 mL Class A volumetric flask.

Add a small volume of acetonitrile (e.g., 10-20 mL) to the flask to dissolve the Metrafenone-
d9.
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Gently swirl the flask to ensure complete dissolution. If necessary, use a vortex mixer or

sonicator to aid dissolution.[6]

Once fully dissolved, dilute the solution to the 100 mL mark with acetonitrile.

Stopper the flask and mix the solution thoroughly by inverting the flask several times.[6]

Transfer the stock solution to a labeled amber glass vial for storage.

2. Preparation of Intermediate and Working Standard Solutions

Prepare a series of working standard solutions by performing serial dilutions of the stock

solution. The following table provides an example of a dilution series.
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Solution Name Concentration (µg/mL) Preparation Procedure

Intermediate Stock 10

Pipette 10 mL of the 100

µg/mL stock solution into a 100

mL volumetric flask and dilute

to the mark with acetonitrile.

Working Standard 1 1

Pipette 10 mL of the 10 µg/mL

intermediate stock into a 100

mL volumetric flask and dilute

to the mark with acetonitrile.

Working Standard 2 0.1

Pipette 10 mL of the 1 µg/mL

working standard 1 into a 100

mL volumetric flask and dilute

to the mark with acetonitrile.

Working Standard 3 0.01

Pipette 10 mL of the 0.1 µg/mL

working standard 2 into a 100

mL volumetric flask and dilute

to the mark with acetonitrile.

Working Standard 4 0.005

Pipette 5 mL of the 0.1 µg/mL

working standard 2 into a 100

mL volumetric flask and dilute

to the mark with acetonitrile.

Working Standard 5 0.0025

Pipette 2.5 mL of the 0.1

µg/mL working standard 2 into

a 100 mL volumetric flask and

dilute to the mark with

acetonitrile.

This is an exemplary dilution series. The actual concentrations of working standards should be

adapted to the specific requirements of the analytical method and the expected analyte

concentrations in the samples.
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Workflow for Preparation of Metrafenone-d9
Working Solutions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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